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Compound of Interest

Compound Name: UNC2025 hydrochloride

Cat. No.: B2484027 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling UNC2025 hydrochloride. The

following procedures are designed to ensure the safe handling, use, and disposal of this

potent, orally active Mer/Flt3 inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for UNC2025 hydrochloride is not publicly available,

its nature as a potent, ATP-competitive kinase inhibitor necessitates handling it as a hazardous

compound.[1][2][3][4] Personnel should adhere to stringent safety protocols to minimize

exposure.

Recommended Personal Protective Equipment (PPE):

Based on guidelines for handling hazardous drugs, the following PPE is mandatory when

working with UNC2025 hydrochloride in solid or solution form.[5][6][7][8][9]
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Task Required PPE

Weighing and Aliquoting Powder

Double Chemotherapy Gloves, Disposable

Gown, N95 Respirator, Face Shield, and Eye

Protection. To be performed in a certified

chemical fume hood or a Class II Biosafety

Cabinet.

Preparing Solutions

Double Chemotherapy Gloves, Disposable

Gown, Eye Protection, and Face Shield. To be

performed in a certified chemical fume hood.

Administering to Animals
Double Chemotherapy Gloves, Disposable

Gown, and Eye Protection.

Handling Waste and Decontamination
Double Chemotherapy Gloves, Disposable

Gown, and Eye Protection.

Operational Plan: Step-by-Step Guidance
2.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store UNC2025 hydrochloride powder at -20°C for up to one year or at -80°C for extended

periods.[1]

Stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up to six

months.[1]

2.2. Preparation of Stock Solutions:

Solubility Data:

Solvent Maximum Solubility

| DMSO | 100 mg/mL (194.88 mM)[2] |
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Protocol for 10 mM Stock Solution in DMSO:

Ensure all work is performed in a chemical fume hood.

Wear appropriate PPE as outlined in the table above.

Allow the UNC2025 hydrochloride vial to equilibrate to room temperature before opening.

Add the calculated volume of fresh, anhydrous DMSO to the vial to achieve a 10 mM

concentration.

Vortex briefly to fully dissolve the compound.

Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

2.3. Preparation of Working Solutions for In Vivo Studies:

The following protocols yield a clear solution of ≥ 1 mg/mL.[1]

PEG300/Tween-80/Saline Formulation:

Start with a 10 mg/mL stock solution in DMSO.

For a 1 mL working solution, mix 100 µL of the DMSO stock solution with 400 µL of

PEG300.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach the final volume of 1 mL.

SBE-β-CD in Saline Formulation:

Start with a 10 mg/mL stock solution in DMSO.

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of a 20%

SBE-β-CD solution in saline.
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Mix thoroughly until the solution is clear.

2.4. Disposal Plan:

Solid Waste: All disposable PPE (gloves, gowns, etc.), contaminated labware (pipette tips,

tubes), and empty vials should be collected in a designated hazardous waste container

labeled "Hazardous Chemical Waste" and "Cytotoxic Agent."

Liquid Waste: Unused solutions containing UNC2025 hydrochloride should be collected in

a dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down

the drain.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling UNC2025 hydrochloride,

emphasizing critical safety checkpoints.
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Caption: Workflow for Safe Handling of UNC2025 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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